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Compound Name:
6-Amino-1,3-dimethyl-5-

nitrosouracil

Cat. No.: B1265697 Get Quote

Prepared by a Senior Application Scientist

Welcome to the technical support center for the synthesis of theacrine (1,3,7,9-tetramethyluric

acid). This guide is designed for researchers, scientists, and drug development professionals

actively engaged in the chemical synthesis of this promising purine alkaloid. Here, you will find

in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

protocols to navigate the complexities of theacrine synthesis and optimize your reaction

conditions for high yield and purity.

I. Navigating the Synthetic Landscape: An Overview
The total synthesis of theacrine is a multi-step process that requires careful control over

reaction conditions to ensure the desired outcome. A common and effective synthetic route

commences with 6-amino-1,3-dimethyluracil and proceeds through nitrosation, reduction,

cyclization to form the uric acid core, and a final exhaustive methylation to yield theacrine.

Below is a visual representation of this synthetic workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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